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Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

The Plastics Microbial Biodegradation Database (PMBD) is a vital, publicly accessible

repository that centralizes information on microorganisms and enzymes capable of degrading

plastics.[1][2][3][4][5][6] This resource is invaluable for researchers investigating novel solutions

to plastic pollution and for professionals in drug development exploring enzymatic and

microbial applications. This guide provides detailed instructions on how to effectively use the

PMBD search function, alongside relevant experimental protocols and data visualization tools

to streamline your research.

The Plastics Microbial Biodegradation Database
(PMBD): An Overview
The PMBD houses a comprehensive collection of manually curated data from scientific

literature, encompassing relationships between 949 microorganisms and various plastics, as

well as 79 genes confirmed to be involved in the biodegradation process.[1][2][3][4][5][7][8]

Additionally, it includes over 8000 enzyme sequences predicted to have plastic degradation

capabilities, sourced from the TrEMBL section of the UniProt database.[1][2][3][4][5][7][8] The

database is freely accessible at --INVALID-LINK--.[1][2][3][4][5][7][8]

The PMBD offers two primary methods for data retrieval: browsing and searching. It also

provides valuable tools for sequence alignment and function prediction to aid in the analysis of
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protein sequences.[1][4][7][9][10][11]

Navigating the PMBD: The Search Function
The PMBD provides a user-friendly search interface to quickly locate specific information within

its extensive collection of data.

Basic Search Protocol
Locate the Search Bar: The search bar is prominently displayed on the homepage of the

PMBD website.[9]

Enter Your Query: Input your search term into the search bar. You can use various keywords,

including:

Plastic Name: Use either the full name (e.g., "Polyethylene terephthalate") or common

abbreviations (e.g., "PET").

Microorganism Name: Enter the genus and species (e.g., Ideonella sakaiensis).

Enzyme Name: Search for specific enzymes (e.g., "PETase").

Gene Name: Input the name of a gene associated with plastic degradation.

Initiate the Search: Press the "Search" button to execute your query.

Interpret the Results: The search results are organized into distinct categories for clarity:

"Microorganisms," "Enzymes," and "External Database".[9] This allows for a targeted review

of the returned information.

Advanced Search Strategies
While the PMBD website does not feature a dedicated "Advanced Search" page with multiple

filtering options, users can refine their searches using strategic keyword combinations. For

instance, to find microorganisms that degrade a specific plastic, a query such as "

[Microorganism Name][Plastic Name]" can be employed.

Searchable Data Summary
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The following table summarizes the key data types that can be retrieved using the PMBD
search function.

Data Category Searchable Fields Example Search Query

Microorganisms
Name of Microorganism, Type

of Plastic Degraded

Ideonella sakaiensis,

Polyethylene terephthalate

Enzymes

Enzyme Name, Associated

Microorganism, Plastic

Substrate

PETase, Ideonella sakaiensis,

PET

Genes
Gene Name, Associated

Microorganism, Function

MHETase, Ideonella

sakaiensis, PET degradation

Plastics Full Name, Abbreviation Polyvinyl alcohol, PVA

Visualizing the PMBD Search Workflow
The following diagram illustrates the logical flow of a typical search query within the PMBD.

Categorized Results

Start Enter Search Query
(e.g., Plastic, Microbe, Enzyme) Execute Search Database Query Processing Display Search Results

Microorganisms
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External Database

End

Click to download full resolution via product page
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A simplified workflow for executing a search in the PMBD.

Experimental Protocol: Assessing Microbial
Degradation of Polyethylene Terephthalate (PET)
This protocol provides a method for evaluating the degradation of PET films by a specific

microorganism, such as Ideonella sakaiensis.

Materials
PET film (amorphous, e.g., 0.25 mm thick)

Culture of the test microorganism (e.g., Ideonella sakaiensis 201-F6)

Minimal salt medium (e.g., M9 medium) supplemented with a carbon source for initial growth

(e.g., glucose)

Sterile culture tubes or flasks

Incubator shaker

Scanning Electron Microscope (SEM)

High-Performance Liquid Chromatography (HPLC) system

Procedure
Preparation of PET Film: Cut the PET film into small, uniform pieces (e.g., 6 mm diameter

discs). Sterilize the film pieces by washing with 70% ethanol followed by sterile distilled

water.

Microorganism Culture: Inoculate the test microorganism into a liquid culture medium

containing a suitable carbon source and incubate until a sufficient cell density is reached.

Degradation Assay: a. Centrifuge the microbial culture to pellet the cells. Wash the cells with

sterile minimal salt medium to remove any residual carbon source. b. Resuspend the cells in

a fresh minimal salt medium where the PET film is the sole carbon source. c. Add the
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sterilized PET film pieces to the cell suspension. d. Incubate the cultures at the optimal

growth temperature for the microorganism (e.g., 30°C for I. sakaiensis) with shaking.

Analysis of Degradation: a. Weight Loss Measurement: At regular intervals (e.g., every 7

days), remove a subset of PET films from the culture. Gently wash the films to remove any

adhered cells, dry them to a constant weight, and measure the weight loss. b. Surface

Morphology Analysis: Analyze the surface of the PET films using SEM to observe any

changes, such as pitting, erosion, or the formation of biofilms. c. Analysis of Degradation

Products: Analyze the culture supernatant using HPLC to detect and quantify the products of

PET degradation, such as terephthalic acid (TPA) and mono(2-hydroxyethyl) terephthalate

(MHET).

Visualizing a Key Biodegradation Pathway: PET
Degradation by Ideonella sakaiensis
The bacterium Ideonella sakaiensis utilizes a two-enzyme system to depolymerize PET into its

constituent monomers, which can then be assimilated by the cell.[12]
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The enzymatic degradation pathway of PET by Ideonella sakaiensis.

By leveraging the search functionalities of the PMBD and employing robust experimental

protocols, researchers can significantly advance our understanding of plastic biodegradation

and contribute to the development of innovative solutions for a more sustainable future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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